Cas no 65774-88-1 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4,5-dimethyl-2-phenyl-)

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4,5-dimethyl-2-phenyl- structure
65774-88-1 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4,5-dimethyl-2-phenyl-
CAS No:65774-88-1
MF:C14H13N3O
MW:239.272522687912
CID:397307
PubChem ID:12387667
Update Time:2025-04-19

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4,5-dimethyl-2-phenyl-
    • 4,5-dimethyl-2-phenylpyrazolo[1,5-a]pyrimidin-7-one
    • DTXSID70495828
    • CHEMBL49656
    • 4,5-Dimethyl-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one
    • 65774-88-1
    • Inchi: 1S/C14H13N3O/c1-10-8-14(18)17-13(16(10)2)9-12(15-17)11-6-4-3-5-7-11/h3-9H,1-2H3
    • InChI Key: BSYBIDOMESHVSC-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)N(C)C2=CC(C3C=CC=CC=3)=NN21

Computed Properties

  • Exact Mass: 239.10599
  • Monoisotopic Mass: 239.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • PSA: 38.13
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